Cas no 35588-68-2 (Methyl 3-bromocrotonate)
Methyl 3-bromocrotonate structure
Product Name:Methyl 3-bromocrotonate
CAS No:35588-68-2
MF:C5H7BrO2
MW:179.011881113052
CID:2941200
Update Time:2023-08-10
Methyl 3-bromocrotonate Chemical and Physical Properties
Names and Identifiers
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- methyl 3-bromocrotonate
- Methyl 3-bromocrotonate
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- Inchi： 1S/C5H7BrO2/c1-4(6)3-5(7)8-2/h3H,1-2H3/b4-3-
- InChI Key： JPLHFWSHCZVVDR-ARJAWSKDSA-N
- SMILES： Br/C(/C)=C\C(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 118
- XLogP3: 1.4
- Topological Polar Surface Area: 26.3
Methyl 3-bromocrotonate Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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